Cas no 2138119-22-7 (2-{(tert-butoxy)carbonylamino}-3-(4,5-dibromo-2-ethyl-1H-imidazol-1-yl)-2-methylpropanoic acid)

• Product Name: 2-{(tert-butoxy)carbonylamino}-3-(4,5-dibromo-2-ethyl-1H-imidazol-1-yl)-2-methylpropanoic acid
• CAS No: 2138119-22-7
• MF: C₁₄H₂₁Br₂N₃O₄
• MW: 455.142242193222
• CID: 6349600
• PubChem ID: 165800387
• Update Time: 2025-05-20

2-{(tert-butoxy)carbonylamino}-3-(4,5-dibromo-2-ethyl-1H-imidazol-1-yl)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{(tert-butoxy)carbonylamino}-3-(4,5-dibromo-2-ethyl-1H-imidazol-1-yl)-2-methylpropanoic acid
• EN300-1141057
• 2138119-22-7
• 2-{[(tert-butoxy)carbonyl]amino}-3-(4,5-dibromo-2-ethyl-1H-imidazol-1-yl)-2-methylpropanoic acid

• Inchi： 1S/C14H21Br2N3O4/c1-6-8-17-9(15)10(16)19(8)7-14(5,11(20)21)18-12(22)23-13(2,3)4/h6-7H2,1-5H3,(H,18,22)(H,20,21)
• InChI Key： BUQVPOIKKHSLCJ-UHFFFAOYSA-N
• SMILES： BrC1=C(N=C(CC)N1CC(C(=O)O)(C)NC(=O)OC(C)(C)C)Br

Computed Properties

• Exact Mass: 454.98783g/mol
• Monoisotopic Mass: 452.98988g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 458
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 93.4Ų

Additional information on 2-{(tert-butoxy)carbonylamino}-3-(4,5-dibromo-2-ethyl-1H-imidazol-1-yl)-2-methylpropanoic acid

Comprehensive Overview of 2-{(tert-butoxy)carbonylamino}-3-(4,5-dibromo-2-ethyl-1H-imidazol-1-yl)-2-methylpropanoic acid (CAS No. 2138119-22-7)

In the realm of synthetic organic chemistry, 2-{(tert-butoxy)carbonylamino}-3-(4,5-dibromo-2-ethyl-1H-imidazol-1-yl)-2-methylpropanoic acid (CAS No. 2138119-22-7) has garnered significant attention due to its unique structural features and potential applications in pharmaceutical and agrochemical research. This compound, characterized by its imidazole core and tert-butoxycarbonyl (Boc) protecting group, serves as a versatile intermediate in the synthesis of complex molecules. Researchers are particularly interested in its role in modulating biological activity, given the presence of dibromo substituents, which are known to influence electronic properties and binding affinity.

The molecular structure of CAS No. 2138119-22-7 combines a propanoic acid backbone with a 2-ethyl-1H-imidazol-1-yl moiety, making it a valuable scaffold for drug discovery. The Boc-protected amino group enhances its stability during synthetic transformations, a feature highly sought after in peptide chemistry. Recent studies highlight its utility in designing enzyme inhibitors, particularly those targeting kinases and proteases, which are critical in treating diseases like cancer and inflammation. This aligns with the growing demand for small-molecule therapeutics in precision medicine.

From a synthetic perspective, the 4,5-dibromo substitution on the imidazole ring offers opportunities for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Sonogashira couplings. Such modifications are pivotal in creating libraries of derivatives for structure-activity relationship (SAR) studies. The compound’s methylpropanoic acid segment also provides a handle for conjugation with biomolecules, expanding its applicability in bioconjugation and prodrug development.

Environmental and regulatory considerations are increasingly shaping chemical research, and 2-{(tert-butoxy)carbonylamino}-3-(4,5-dibromo-2-ethyl-1H-imidazol-1-yl)-2-methylpropanoic acid is no exception. Its brominated components necessitate careful handling to align with green chemistry principles. Innovations in catalytic bromination and solvent-free synthesis are being explored to minimize waste and improve sustainability, addressing concerns raised by the pharmaceutical industry’s environmental footprint.

In the context of AI-driven drug discovery, this compound’s structural complexity makes it an interesting case for machine learning models predicting ADMET (absorption, distribution, metabolism, excretion, and toxicity) properties. Researchers are leveraging computational chemistry tools to optimize its pharmacokinetic profile, a trend reflecting the integration of digital technologies in chemical R&D. Questions like “How to improve the solubility of brominated imidazole derivatives?” or “What are the synthetic routes for Boc-protected amino acids?” frequently appear in scientific forums, underscoring the compound’s relevance.

Beyond pharmaceuticals, CAS No. 2138119-22-7 finds niche applications in material science, where its heterocyclic framework contributes to the development of organic semiconductors and ligands for catalysis. The ethyl-imidazole unit, in particular, is studied for its coordination properties with transition metals, relevant to catalysis and sensor technologies. This multidisciplinary appeal positions the compound at the intersection of chemistry and emerging fields like nanotechnology.

To summarize, 2-{(tert-butoxy)carbonylamino}-3-(4,5-dibromo-2-ethyl-1H-imidazol-1-yl)-2-methylpropanoic acid exemplifies the synergy between structural ingenuity and functional versatility. Its role in advancing medicinal chemistry, coupled with its adaptability to sustainable synthesis and computational design, ensures its continued prominence in scientific literature. As the demand for tailor-made intermediates grows, this compound remains a focal point for innovation, answering pressing questions in both academia and industry.